Cas no 2680890-83-7 (3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680890-83-7
• MF: C₁₁H₁₀F₃NO₄
• MW: 277.196613788605
• CID: 5838539
• PubChem ID: 165938080
• Update Time: 2025-06-07

3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28284867
• 2680890-83-7
• 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C11H10F3NO4/c1-5-3-6(9(16)17)8(7(4-5)19-2)15-10(18)11(12,13)14/h3-4H,1-2H3,(H,15,18)(H,16,17)
• InChI Key： UYXLCYKRXWGAEK-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(=CC(C)=CC=1C(=O)O)OC)=O)(F)F

Computed Properties

• Exact Mass: 277.05619229g/mol
• Monoisotopic Mass: 277.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680890-83-7)

3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680890-83-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy group, a methyl group, and a trifluoroacetamido functional group attached to a benzoic acid backbone. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid can be represented as C₁₃H₁₃F₃NO₄. The presence of the trifluoroacetamido group imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability when used in therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological properties for the treatment of various diseases. 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid has been identified as a promising candidate in this regard. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential lead for the development of new drugs targeting pain and inflammatory conditions.

The anti-inflammatory properties of 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid have been attributed to its ability to inhibit key enzymes involved in the inflammatory response. For instance, research has demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins—key mediators of inflammation and pain. By selectively inhibiting COX enzymes, 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid can reduce inflammation without causing significant side effects associated with non-selective COX inhibitors.

Beyond its anti-inflammatory properties, 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid has also shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in promoting cancer cell survival and resistance to chemotherapy.

The pharmacokinetic profile of 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient absorption through biological membranes, while its metabolic stability ensures prolonged systemic availability. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid has also been explored for its use in diagnostic imaging. The trifluoroacetamido group can be radiolabeled with isotopes such as fluorine-18 (F-18), which is commonly used in positron emission tomography (PET) imaging. This makes it possible to use the compound as a tracer for non-invasive imaging of biological processes in vivo.

The synthesis of 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid involves several well-established chemical reactions. The starting material is typically 3-methoxy-5-methylbenzoic acid, which undergoes amidation with trifluoroacetic anhydride to form the desired product. The synthesis process is highly reproducible and can be scaled up for large-scale production if needed.

In conclusion, 3-Methoxy-5-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680890-83-7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent targeting pain and inflammatory conditions. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in the field of drug discovery and development.